![molecular formula C15H11N3O3 B2622221 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-a]pyrimidine-3-carbaldehyde CAS No. 891767-45-6](/img/structure/B2622221.png)
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-a]pyrimidine-3-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-a]pyrimidine-3-carbaldehyde” is a complex organic molecule that contains several functional groups. These include a benzodioxin ring, an imidazo[1,2-a]pyrimidine ring, and an aldehyde group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the formation of the benzodioxin and imidazo[1,2-a]pyrimidine rings. The aldehyde group could be introduced in a later step, possibly through oxidation .Molecular Structure Analysis
The benzodioxin ring is a type of heterocyclic compound, which means it contains atoms of at least two different elements. In this case, those elements are carbon and oxygen. The imidazo[1,2-a]pyrimidine is another type of heterocycle, containing nitrogen atoms .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the aldehyde group is often involved in nucleophilic addition reactions. The nitrogen atoms in the imidazo[1,2-a]pyrimidine ring could potentially act as bases or nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, the presence of the aldehyde group could make the compound polar, affecting its solubility in different solvents .Scientific Research Applications
- Researchers have investigated the antibacterial properties of this compound. It was found to be effective against Bacillus subtilis , inhibiting bacterial biofilm growth by approximately 60.04% . Additionally, it exhibited moderate activity against Escherichia coli .
- The compound has been evaluated for its inhibitory effects on enzymes. Notably, it showed moderate to weak inhibition of cholinesterases and lipoxygenase enzymes . Understanding these interactions can provide insights into potential therapeutic applications.
- 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyrrolidine is available for bulk custom synthesis and sourcing. Researchers interested in exploring its derivatives or analogs can utilize it as a starting point .
Antibacterial Activity
Enzyme Inhibition
Chemical Synthesis and Custom Manufacturing
Future Directions
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-a]pyrimidine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O3/c19-9-11-14(17-15-16-4-1-5-18(11)15)10-2-3-12-13(8-10)21-7-6-20-12/h1-5,8-9H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJLWLOMBJRUWPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C3=C(N4C=CC=NC4=N3)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-a]pyrimidine-3-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.